Cas no 2034236-93-4 (2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]-)

• Product Name: 2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]-
• CAS No: 2034236-93-4
• MF: C₁₃H₁₀N₄O₄S
• MW: 318.307900905609
• CID: 5549622
• Update Time: 2025-07-15

2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]-

• Inchi： 1S/C13H10N4O4S/c18-11-6-21-13(20)17(11)8-4-16(5-8)12(19)7-1-2-9-10(3-7)15-22-14-9/h1-3,8H,4-6H2
• InChI Key： HIRMZAURCMZIKK-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CN(C(C3C=CC4=NSN=C4C=3)=O)C2)C1=O

Additional information on 2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]-

Comprehensive Overview of 2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]- (CAS No. 2034236-93-4)

The compound 2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]- (CAS No. 2034236-93-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a 2,4-oxazolidinedione core with a benzothiadiazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 2,4-Oxazolidinedione derivatives has surged, driven by their versatility in drug discovery and material science. The integration of a benzothiadiazole group enhances the compound's electronic properties, making it suitable for applications in organic electronics and photovoltaics. This dual functionality aligns with current trends in green chemistry and sustainable synthesis, topics that dominate scientific discourse today.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2,4-Oxazolidinedione derivatives?" The synthesis typically involves multi-step reactions, including cyclization and acylation processes, to achieve the desired 3-azetidinyl substitution pattern. Advanced techniques such as microwave-assisted synthesis and catalytic methods are often employed to improve yield and reduce environmental impact, reflecting the growing emphasis on eco-friendly chemical processes.

Another area of interest is the compound's potential in medicinal chemistry. Preliminary studies suggest that 2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]- may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. This has led to inquiries like "Can this compound be used to develop anti-inflammatory drugs?" While further research is needed, the molecule's modular structure allows for easy derivatization, enabling researchers to optimize its pharmacological profile.

The compound's CAS No. 2034236-93-4 is often referenced in patent literature, highlighting its commercial relevance. Companies specializing in fine chemicals and custom synthesis are actively exploring its scalability and cost-effective production methods. This aligns with the broader industry shift toward high-value intermediates that serve as building blocks for advanced materials and therapeutics.

From a regulatory standpoint, 2,4-Oxazolidinedione derivatives are generally regarded as safe for research purposes, provided standard laboratory protocols are followed. However, users frequently search for "safety data sheets for CAS 2034236-93-4" to ensure compliance with occupational health guidelines. Proper handling, storage, and disposal are critical to minimizing risks associated with its use.

In summary, 2,4-Oxazolidinedione, 3-[1-(2,1,3-benzothiadiazol-5-ylcarbonyl)-3-azetidinyl]- represents a fascinating intersection of chemistry and innovation. Its multifaceted applications—from drug development to materials science—make it a subject of ongoing exploration. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of today's most pressing challenges in healthcare and sustainable technology.